Cas no 1806671-85-1 (2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid
• CAS No: 1806671-85-1
• MF: C₁₂H₁₁BrF₂O₄
• MW: 337.114150285721
• CID: 4941273
• Update Time: 2025-06-08

2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H11BrF2O4/c13-5-6(16)4-9-7(10(17)12(18)19)2-1-3-8(9)11(14)15/h1-3,10-11,17H,4-5H2,(H,18,19)
• InChI Key： CRHKJRIMPSYBJK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(C(F)F)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid

Recent Advances in the Study of 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid (CAS: 1806671-85-1)

2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid (CAS: 1806671-85-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a bromo-oxopropyl group and a difluoromethyl-substituted mandelic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

The synthesis of 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent bromination. Researchers have reported improved yields and purity through the use of advanced catalytic systems and optimized reaction conditions. The compound's stability under physiological conditions has also been a subject of investigation, with findings suggesting that it maintains its integrity in a range of biological matrices.

In terms of biological activity, preliminary studies have demonstrated that 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has been shown to selectively inhibit certain proteases and kinases that are implicated in inflammatory and oncogenic pathways. These findings have spurred further research into its potential as a lead compound for the development of new therapeutics for diseases such as cancer and autoimmune disorders.

Recent in vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. Data indicate that it has favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. Moreover, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical development.

The therapeutic potential of 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid is further supported by its ability to modulate key signaling pathways. For example, it has been found to interfere with the NF-κB pathway, which plays a critical role in inflammation and immune responses. Additionally, its effects on apoptosis and cell cycle regulation have been explored, revealing its potential to induce programmed cell death in cancer cells while sparing normal cells.

Despite these promising findings, challenges remain in the development of 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid as a therapeutic agent. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed. Ongoing research is focused on overcoming these hurdles through the design of analogs with improved properties and the development of targeted delivery systems.

In conclusion, 2-(3-Bromo-2-oxopropyl)-3-(difluoromethyl)mandelic acid represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject of study for researchers aiming to develop novel therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for its advancement into clinical trials.